Cas no 2223032-96-8 (5-(1H-Pyrazol-1-yl)thiophene-2-boronic acid pinacol ester)

• Product Name: 5-(1H-Pyrazol-1-yl)thiophene-2-boronic acid pinacol ester
• CAS No: 2223032-96-8
• MF: C₁₃H₁₇BN₂O₂S
• MW: 276.162281751633
• CID: 5144091
• Update Time: 2025-05-20

5-(1H-Pyrazol-1-yl)thiophene-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 5-(1H-Pyrazol-1-yl)thiophene-2-boronic acid pinacol ester
• 1H-Pyrazole, 1-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-thienyl]-

• Inchi： 1S/C13H17BN2O2S/c1-12(2)13(3,4)18-14(17-12)10-6-7-11(19-10)16-9-5-8-15-16/h5-9H,1-4H3
• InChI Key： GZFKNJQEVNIGAO-UHFFFAOYSA-N
• SMILES： N1(C2SC(B3OC(C)(C)C(C)(C)O3)=CC=2)C=CC=N1

Additional information on 5-(1H-Pyrazol-1-yl)thiophene-2-boronic acid pinacol ester

Comprehensive Overview of 5-(1H-Pyrazol-1-yl)thiophene-2-boronic acid pinacol ester (CAS No. 2223032-96-8)

The compound 5-(1H-Pyrazol-1-yl)thiophene-2-boronic acid pinacol ester (CAS No. 2223032-96-8) is a highly versatile boronic acid ester derivative, widely utilized in organic synthesis, pharmaceutical research, and material science. Its unique molecular structure, combining a thiophene core with a pyrazole moiety and a pinacol boronic ester group, makes it an essential building block for Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern synthetic chemistry.

In recent years, the demand for boronic acid derivatives has surged due to their pivotal role in drug discovery and the development of heterocyclic compounds. Researchers and industries are increasingly focusing on high-efficiency catalysts and sustainable synthesis methods, aligning with global trends toward green chemistry. The 5-(1H-Pyrazol-1-yl)thiophene-2-boronic acid pinacol ester stands out as a key intermediate in these advancements, offering excellent reactivity and stability under mild conditions.

One of the most searched topics in this domain is the application of boronic esters in bioconjugation and proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in targeted protein degradation. The compound's ability to form stable covalent bonds with diols and other functional groups makes it invaluable for designing small-molecule probes and therapeutic agents. Additionally, its compatibility with microwave-assisted synthesis has garnered attention, as it significantly reduces reaction times and improves yields.

From a commercial perspective, 5-(1H-Pyrazol-1-yl)thiophene-2-boronic acid pinacol ester is often sought after for its role in producing organic electronic materials, such as OLEDs and conductive polymers. The thiophene backbone contributes to enhanced electron mobility, while the pyrazole group introduces tunable electronic properties. This dual functionality positions the compound as a critical component in next-generation flexible electronics and optoelectronic devices.

Quality control and purity are paramount for researchers working with CAS No. 2223032-96-8. Advanced analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure the compound meets stringent standards. Suppliers often highlight batch-to-batch consistency and low impurity profiles, addressing a common concern among end-users.

In summary, 5-(1H-Pyrazol-1-yl)thiophene-2-boronic acid pinacol ester is a multifaceted compound with broad applications in pharmaceuticals, materials science, and catalysis. Its relevance to trending topics like green chemistry, PROTACs, and organic electronics ensures its continued prominence in scientific and industrial research. As innovation accelerates, this compound is poised to play an even greater role in shaping the future of synthetic chemistry and functional materials.